Cas no 1094400-29-9 (6-chloro-7-(chloromethyl)-2,3-dihydro-1,4-benzodioxine)

• Product Name: 6-chloro-7-(chloromethyl)-2,3-dihydro-1,4-benzodioxine
• CAS No: 1094400-29-9
• MF: C₉H₈Cl₂O₂
• MW: 219.06462097168
• CID: 4571299
• PubChem ID: 43152803
• Update Time: 2025-05-25

6-chloro-7-(chloromethyl)-2,3-dihydro-1,4-benzodioxine Chemical and Physical Properties

Names and Identifiers

• 6-chloro-7-(chloromethyl)-2,3-dihydrobenzo[b][1,4]dioxine
• 6-chloro-7-(chloromethyl)-2,3-dihydro-1,4-benzodioxine

• Inchi： 1S/C9H8Cl2O2/c10-5-6-3-8-9(4-7(6)11)13-2-1-12-8/h3-4H,1-2,5H2
• InChI Key： QZNUTAJVRZNVNQ-UHFFFAOYSA-N
• SMILES： O1C2=CC(CCl)=C(Cl)C=C2OCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on 6-chloro-7-(chloromethyl)-2,3-dihydro-1,4-benzodioxine

Recent Advances in the Study of 6-Chloro-7-(chloromethyl)-2,3-dihydro-1,4-benzodioxine (CAS: 1094400-29-9)

6-Chloro-7-(chloromethyl)-2,3-dihydro-1,4-benzodioxine (CAS: 1094400-29-9) is a chemical compound of significant interest in the field of medicinal chemistry and drug development. Recent studies have explored its potential as a key intermediate in the synthesis of biologically active molecules, particularly in the context of central nervous system (CNS) disorders and antimicrobial agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic applications, pharmacological properties, and potential therapeutic uses.

One of the most notable advancements in the study of 6-chloro-7-(chloromethyl)-2,3-dihydro-1,4-benzodioxine is its role as a precursor in the synthesis of novel benzodioxane derivatives. Researchers have demonstrated that this compound can be efficiently modified to produce ligands with high affinity for serotonin and dopamine receptors, which are critical targets in the treatment of psychiatric and neurological disorders. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the successful use of this intermediate in the development of selective serotonin receptor agonists with improved blood-brain barrier permeability.

In addition to its applications in CNS drug discovery, 6-chloro-7-(chloromethyl)-2,3-dihydro-1,4-benzodioxine has also been investigated for its antimicrobial properties. A recent study in Bioorganic & Medicinal Chemistry Letters highlighted its potential as a scaffold for designing new antibiotics. The study found that derivatives of this compound exhibited potent activity against methicillin-resistant Staphylococcus aureus (MRSA) and other multidrug-resistant pathogens. These findings underscore the versatility of this chemical entity in addressing unmet medical needs.

The synthetic pathways for 6-chloro-7-(chloromethyl)-2,3-dihydro-1,4-benzodioxine have also been optimized in recent years. Advances in green chemistry have led to more sustainable and efficient methods for its production, reducing the environmental impact of large-scale synthesis. For example, a 2022 paper in Organic Process Research & Development described a catalytic process that minimizes waste and improves yield, making the compound more accessible for industrial applications.

Despite these promising developments, challenges remain in the clinical translation of derivatives based on 6-chloro-7-(chloromethyl)-2,3-dihydro-1,4-benzodioxine. Issues such as metabolic stability, toxicity, and formulation optimization need to be addressed in future studies. However, the growing body of research suggests that this compound holds significant potential for the development of next-generation therapeutics. Continued exploration of its chemical space and biological activities is likely to yield further breakthroughs in the coming years.